3-(2-Chlorophenyl)-1-cyclopropyl-1-(2-hydroxyethyl)urea

• Molecular Formula: C12H15ClN2O2
• Molecular Weight: 254.71 g/mol
• IUPAC Name: 3-(2-chlorophenyl)-1-cyclopropyl-1-(2-hydroxyethyl)urea
• InChI: InChI=1S/C12H15ClN2O2/c13-10-3-1-2-4-11(10)14-12(17)15(7-8-16)9-5-6-9/h1-4,9,16H,5-8H2,(H,14,17)
• InChI Key: VLAHBBJXMVSDJS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N(CCO)C(=O)NC2=CC=CC=C2Cl

Description

3-(2-Chlorophenyl)-1-cyclopropyl-1-(2-hydroxyethyl)urea is a synthetic urea derivative characterized by a central urea backbone substituted with three distinct groups:

• A 2-chlorophenyl ring at position 3, contributing aromatic and electron-withdrawing properties.
• A 2-hydroxyethyl group at position 1, enhancing hydrophilicity and hydrogen-bonding capacity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Chlorophenyl)-1-cyclopropyl-1-(2-hydroxyethyl)urea typically involves the reaction of 2-chlorophenyl isocyanate with cyclopropylamine and 2-hydroxyethylamine. The reaction is carried out under controlled conditions, often in the presence of a solvent such as dichloromethane or tetrahydrofuran. The reaction mixture is stirred at room temperature or slightly elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 3-(2-Chlorophenyl)-1-cyclopropyl-1-(2-hydroxyethyl)urea may involve large-scale batch or continuous flow processes. The use of automated reactors and precise control of reaction parameters ensures high yield and purity of the final product. The compound is then purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

3-(2-Chlorophenyl)-1-cyclopropyl-1-(2-hydroxyethyl)urea can undergo various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form a carbonyl group.

Reduction: The compound can be reduced to modify the urea backbone or the chlorophenyl group.

Substitution: The chlorine atom in the chlorophenyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Nucleophiles such as amines, thiols, or alkoxides can be used in substitution reactions.

Major Products Formed

Oxidation: Formation of a ketone or aldehyde derivative.

Reduction: Formation of a reduced urea derivative.

Substitution: Formation of substituted chlorophenyl derivatives.

Scientific Research Applications

3-(2-Chlorophenyl)-1-cyclopropyl-1-(2-hydroxyethyl)urea has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and reactivity.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-(2-Chlorophenyl)-1-cyclopropyl-1-(2-hydroxyethyl)urea involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s urea scaffold is shared with several biologically active molecules, but substituent variations critically influence activity, solubility, and binding affinity. Key comparisons include:

Table 1: Structural and Functional Comparison

Compound Name	Key Substituents	Notable Properties
3-(2-Chlorophenyl)-1-cyclopropyl-1-(2-hydroxyethyl)urea	2-Chlorophenyl, cyclopropyl, 2-hydroxyethyl	Hydrophilic due to hydroxyethyl; steric hindrance from cyclopropyl
AVE#21 (1-(2-chloro-4-fluorobenzoyl)-3-(5-hydroxy-2-methoxy-phenyl)urea)	2-chloro-4-fluorobenzoyl, 5-hydroxy-2-methoxyphenyl	Enhanced aromatic stacking; dual halogenation may improve target specificity
FTBU-1 (1-[2-(3-fluorophenyl)ethyl]-3-[2-(1,3-thiazol-4-yl)-1H-benzimidazol-5-yl]urea)	Fluorophenyl-ethyl, benzimidazole-thiazole	High lipophilicity; thiazole-benzimidazole motif enhances kinase inhibition
Cl-4AS-1 (N-(2-chlorophenyl)-1,4a,6a-trimethyl-2-oxo-tetradecahydroquinoline-7-carboxamide)	2-chlorophenyl, fused tricyclic carboxamide	Rigid tricyclic structure favors allosteric enzyme binding

Key Observations :

Aromatic vs. In contrast, FTBU-1’s fluorophenyl-ethyl group increases lipophilicity, which may affect membrane permeability .

Hydrogen-Bonding Capacity: The 2-hydroxyethyl group in the target compound offers hydrogen-bond donor/acceptor sites, which may improve solubility and binding to polar enzyme pockets.

Enzyme Interaction :

• Docking studies of urea analogs (e.g., AVE#21, FTBU-1) suggest that halogenated aromatic groups enhance binding to allosteric sites of enzymes like glycogen phosphorylase (PDB: 2QN1/2QN2) . The target compound’s 2-chlorophenyl group may similarly engage in hydrophobic interactions, while its hydroxyethyl group could stabilize polar contacts.

Pharmacological and Biochemical Implications

• Target Selectivity : The hydroxyethyl group may reduce off-target effects compared to compounds like Cl-4AS-1, which feature bulky tricyclic systems that bind promiscuously to hydrophobic enzyme pockets .
• Solubility : The hydroxyethyl substituent likely improves aqueous solubility relative to AVE#21, which has a methoxy group and fluorobenzoyl moiety .